Cas no 2172098-02-9 (3-(2-fluoro-5-methylphenyl)-5-methyl-1,2-oxazol-4-ol)

• Product Name: 3-(2-fluoro-5-methylphenyl)-5-methyl-1,2-oxazol-4-ol
• CAS No: 2172098-02-9
• MF: C₁₁H₁₀FNO₂
• MW: 207.201006412506
• CID: 6003855
• PubChem ID: 165604735
• Update Time: 2025-05-21

3-(2-fluoro-5-methylphenyl)-5-methyl-1,2-oxazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-5-methylphenyl)-5-methyl-1,2-oxazol-4-ol
• 2172098-02-9
• EN300-1613660

• Inchi： 1S/C11H10FNO2/c1-6-3-4-9(12)8(5-6)10-11(14)7(2)15-13-10/h3-5,14H,1-2H3
• InChI Key： NPDWKYAXEGWZKK-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C1C(=C(C)ON=1)O

Computed Properties

• Exact Mass: 207.06955672g/mol
• Monoisotopic Mass: 207.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-(2-fluoro-5-methylphenyl)-5-methyl-1,2-oxazol-4-ol

Introduction to 3-(2-Fluoro-5-methylphenyl)-5-methyl-1,2-oxazol-4-ol (CAS No. 2172098-02-9)

3-(2-Fluoro-5-methylphenyl)-5-methyl-1,2-oxazol-4-ol, identified by the CAS number 2172098-02-9, is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are known for their diverse biological activities and therapeutic potential.

The molecular formula of 3-(2-fluoro-5-methylphenyl)-5-methyl-1,2-oxazol-4-ol is C₁₁H₁₁FO₂N, and its molecular weight is approximately 206.21 g/mol. The presence of a fluorine atom and a methyl group in the phenyl ring, along with the oxazole moiety, contributes to its distinct chemical properties and reactivity. These structural features make it an interesting candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 3-(2-fluoro-5-methylphenyl)-5-methyl-1,2-oxazol-4-ol in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

In another study, published in the European Journal of Medicinal Chemistry, 3-(2-fluoro-5-methylphenyl)-5-methyl-1,2-oxazol-4-ol was evaluated for its antitumor activity. The results indicated that it has potent cytotoxic effects against several cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation by targeting specific signaling pathways.

The pharmacokinetic properties of 3-(2-fluoro-5-methylphenyl)-5-methyl-1,2-oxazol-4-ol have also been investigated. A study conducted by a team of researchers from the University of California found that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral medication. The researchers also noted that it exhibits low toxicity in animal models, which is a crucial factor for its potential use in clinical settings.

In addition to its biological activities, the synthetic route to 3-(2-fluoro-5-methylphenyl)-5-methyl-1,2-oxazol-4-ol has been optimized to improve yield and purity. A recent publication in Organic Letters described a novel synthetic method that involves a one-pot reaction sequence starting from readily available starting materials. This approach not only simplifies the synthesis but also reduces the overall cost and environmental impact of the process.

The structural characteristics of 3-(2-fluoro-5-methylphenyl)-5-methyl-1,2-oxazol-4-ol have also been studied using advanced spectroscopic techniques such as NMR and X-ray crystallography. These studies have provided valuable insights into the conformational flexibility and electronic properties of the molecule, which are essential for understanding its biological behavior.

In conclusion, 3-(2-fluoro-5-methylphenyl)-5-methyl-1,2-oaxzol--4--o--l (CAS No. 2172098--0--9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its favorable pharmacological properties, makes it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its use in various medical conditions.